Cas no 122895-30-1 (Cyclohexane,1-fluoro-2-(methylthio)-, (1R,2R)-rel-)

• Product Name: Cyclohexane,1-fluoro-2-(methylthio)-, (1R,2R)-rel-
• CAS No: 122895-30-1
• MF: C₇H₁₃FS
• MW: 148.241524457932
• CID: 104376
• PubChem ID: 14113327
• Update Time: 2025-04-18

Cyclohexane,1-fluoro-2-(methylthio)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-fluoro-2-(methylthio)-, (1R,2R)-rel-
• Cyclohexane, 1-fluoro-2-(methylthio)-, trans- (9CI)
• 122895-30-1
• (1R,2R)-1-Fluoro-2-methylsulfanylcyclohexane

• Inchi： 1S/C7H13FS/c1-9-7-5-3-2-4-6(7)8/h6-7H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： PCLYWTBYNXWRCT-RNFRBKRXSA-N
• SMILES： S(C)[C@@H]1CCCC[C@H]1F

Computed Properties

• Exact Mass: 148.07229
• Monoisotopic Mass: 148.07219975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides